Cas no 176245-78-6 (Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-)
176245-78-6 structure
Product Name:Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-
CAS No:176245-78-6
MF:C9H10ClNO2
MW:199.634201526642
CID:1368781
Update Time:2024-08-17
Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-
-
- Inchi: 1S/C9H10ClNO2/c1-6-3-7(2)9(11(12)13)8(4-6)5-10/h3-4H,5H2,1-2H3
- InChI Key: XUXDCZLSIARAAL-UHFFFAOYSA-N
- SMILES: C1(CCl)=CC(C)=CC(C)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 199.0401
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 300.8±37.0 °C(Predicted)
- PSA: 43.14
Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012950-250mg |
3,5-Dimethyl-2-nitrobenzyl chloride |
176245-78-6 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010012950-500mg |
3,5-Dimethyl-2-nitrobenzyl chloride |
176245-78-6 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A010012950-1g |
3,5-Dimethyl-2-nitrobenzyl chloride |
176245-78-6 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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